Cas no 159590-01-9 (2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole)
2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole Chemical and Physical Properties
Names and Identifiers
-
- 2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole
- SCHEMBL67719
- AC4575
- CS-0008656
- 1H-Imidazole, 2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-
- MFCD22691023
- 159590-01-9
- 2,4,5-tribromo-1-({[2-(trimethylsilyl)ethyl]oxy}methyl)-1h-imidazole
- 2,4,5-tribromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole
- 2,4,5-tribromo-1-(2-trimethylsilanyl-ethoxymethyl)-1H-imidazole
- PWLROCHXTREGKR-UHFFFAOYSA-N
- SY226671
- Trimethyl-[2-[(2,4,5-tribromoimidazol-1-yl)methoxy]ethyl]silane
- 2,4,5-tribromo-1-{[2-(trimethylsilyl)ethoxy]methyl}-1H-imidazole
- DA-27348
- C9H15Br3N2OSi
- 2,4,5-tribromo 1-[(2-(trimethylsilyl) ethoxy) methyl]1H-imidazole
-
- MDL: MFCD22691023
- Inchi: 1S/C9H15Br3N2OSi/c1-16(2,3)5-4-15-6-14-8(11)7(10)13-9(14)12/h4-6H2,1-3H3
- InChI Key: PWLROCHXTREGKR-UHFFFAOYSA-N
- SMILES: BrC1=C(N=C(N1COCC[Si](C)(C)C)Br)Br
Computed Properties
- Exact Mass: 433.84833Da
- Monoisotopic Mass: 431.85038Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 227
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.1Ų
2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY226671-5g |
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole |
159590-01-9 | ≥95% | 5g |
¥5500.00 | 2025-04-18 | |
| eNovation Chemicals LLC | D918596-5g |
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole |
159590-01-9 | 95% | 5g |
$715 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1078619-250mg |
1H-Imidazole, 2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- |
159590-01-9 | 98% | 250mg |
¥1612.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1078619-1g |
1H-Imidazole, 2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- |
159590-01-9 | 98% | 1g |
¥2620.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1078619-5g |
1H-Imidazole, 2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]- |
159590-01-9 | 98% | 5g |
¥6552.00 | 2023-11-21 | |
| eNovation Chemicals LLC | Y1001564-5g |
trimethyl-[2-[(2,4,5-tribromoimidazol-1-yl)methoxy]ethyl]silane |
159590-01-9 | 95% | 5g |
$760 | 2024-08-02 | |
| Aaron | AR01DDU5-100mg |
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole |
159590-01-9 | 95% | 100mg |
$166.00 | 2025-02-12 | |
| Aaron | AR01DDU5-1g |
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole |
159590-01-9 | 95% | 1g |
$318.00 | 2025-02-12 | |
| Aaron | AR01DDU5-250mg |
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole |
159590-01-9 | 95% | 250mg |
$174.00 | 2025-02-12 | |
| Aaron | AR01DDU5-5g |
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole |
159590-01-9 | 95% | 5g |
$794.00 | 2025-02-12 |
2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole
2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole: A Comprehensive Overview
The compound 2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole, identified by the CAS number 159590-01-9, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of imidazoles, which are five-membered heterocyclic compounds with two nitrogen atoms at positions 1 and 3. The presence of bromine atoms at positions 2, 4, and 5 imparts significant chemical reactivity and stability to the molecule. Additionally, the substitution at position 1 with a [[2-(trimethylsilyl)ethoxy]methyl] group introduces a bulky silyl ether moiety, which further enhances its chemical properties.
Recent studies have highlighted the importance of imidazole derivatives in various fields of chemistry and materials science. The tribrominated imidazoles have been particularly noted for their role in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. The bulky silyl ether group in this compound serves as a protective substituent during synthesis and can be readily modified to introduce additional functionality. This makes it an ideal candidate for applications in drug discovery and catalysis.
The synthesis of 2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole involves a multi-step process that combines bromination reactions with silylation techniques. Researchers have explored various methods to optimize the yield and purity of this compound, including the use of microwave-assisted synthesis and catalytic systems. These advancements have significantly improved the scalability of the synthesis process, making it more accessible for industrial applications.
In terms of applications, this compound has shown promise in the development of novel pharmaceutical agents. Its unique combination of bromine atoms and silyl ether groups allows for fine-tuning of pharmacokinetic properties such as solubility and bioavailability. Recent studies have demonstrated its potential as a precursor for bioactive molecules targeting specific cellular pathways. Furthermore, its stability under harsh chemical conditions makes it suitable for use in demanding environments.
The structural integrity of this compound is further supported by its ability to form stable complexes with metal ions. This property has led to its investigation as a ligand in coordination chemistry and catalysis. For instance, researchers have utilized this compound to create highly efficient catalysts for organic transformations, including cross-coupling reactions and enantioselective syntheses.
In conclusion, 2,4,5-Tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole represents a versatile platform for chemical innovation. Its unique structure and functional groups make it a valuable tool in diverse fields such as materials science, pharmaceuticals, and catalysis. As research continues to uncover new applications for this compound, its significance in modern chemistry is expected to grow further.
159590-01-9 (2,4,5-tribromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-Imidazole) Related Products
- 172496-40-1(1H-Imidazole, 4,5-dibromo-2-methyl-1-[[2-(trimethylsilyl)ethoxy]methyl]-)
- 22927-65-7(1H-Imidazole, 2,4,5-tribromo-1-(ethoxymethyl)-)
- 1430825-28-7(5-Bromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole)
- 1799790-76-3(5-Bromo-2-methyl-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole)
- 211615-79-1(4-Bromo-1-((2-(trimethylsilyl)ethoxy)methyl)-1H-imidazole)
- 801304-15-4(Ethanol, 2-[(2,4,5-tribromo-1H-imidazol-1-yl)methoxy]-)
- 1329166-99-5(4,5-Dibromo-1-[[2-(trimethylsilyl)ethoxy]methyl]-1H-imidazole-2-carbaldehyde)
- 22927-66-8(1H-Imidazole, 2,4,5-tribromo-1-(propoxymethyl)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)